N-{2-[(3,4-dichlorobenzyl)thio]ethyl}-2-[(4-methylphenyl)thio]acetamide

• IUPAC Name: N-[2-[(3,4-dichlorophenyl)methylsulfanyl]ethyl]-2-(4-methylphenyl)sulfanylacetamide
• InChI: InChI=1S/C18H19Cl2NOS2/c1-13-2-5-15(6-3-13)24-12-18(22)21-8-9-23-11-14-4-7-16(19)17(20)10-14/h2-7,10H,8-9,11-12H2,1H3,(H,21,22)
• InChI Key: RHYQSVAWATXEOU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC(=O)NCCSCC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C18H19Cl2NOS2
• Molecular Weight: 400.4 g/mol

Description

N-{2-[(3,4-dichlorobenzyl)thio]ethyl}-2-[(4-methylphenyl)thio]acetamide, also known as DTTA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DTTA is a thiol-based compound that has been synthesized using a variety of methods and has been shown to exhibit a range of biochemical and physiological effects.

Mechanism of Action

N-{2-[(3,4-dichlorobenzyl)thio]ethyl}-2-[(4-methylphenyl)thio]acetamide exerts its therapeutic effects through a variety of mechanisms, including the inhibition of enzymes involved in tumor growth and the modulation of the immune system. N-{2-[(3,4-dichlorobenzyl)thio]ethyl}-2-[(4-methylphenyl)thio]acetamide has also been shown to exhibit antioxidant properties, which may contribute to its anti-tumor activity.
Biochemical and Physiological Effects:
N-{2-[(3,4-dichlorobenzyl)thio]ethyl}-2-[(4-methylphenyl)thio]acetamide has been shown to exhibit a range of biochemical and physiological effects, including the induction of apoptosis in cancer cells, the inhibition of angiogenesis, and the modulation of the immune response. N-{2-[(3,4-dichlorobenzyl)thio]ethyl}-2-[(4-methylphenyl)thio]acetamide has also been shown to exhibit anti-inflammatory properties, which may contribute to its potential therapeutic applications in the treatment of inflammatory and autoimmune disorders.

Advantages and Limitations for Lab Experiments

N-{2-[(3,4-dichlorobenzyl)thio]ethyl}-2-[(4-methylphenyl)thio]acetamide has several advantages for use in lab experiments, including its high purity and stability. However, N-{2-[(3,4-dichlorobenzyl)thio]ethyl}-2-[(4-methylphenyl)thio]acetamide has also been shown to exhibit low solubility in aqueous solutions, which may limit its use in certain applications.

Future Directions

There are several potential future directions for research on N-{2-[(3,4-dichlorobenzyl)thio]ethyl}-2-[(4-methylphenyl)thio]acetamide. One area of interest is the development of new synthetic methods for N-{2-[(3,4-dichlorobenzyl)thio]ethyl}-2-[(4-methylphenyl)thio]acetamide that may improve its solubility and bioavailability. Other areas of research include the investigation of N-{2-[(3,4-dichlorobenzyl)thio]ethyl}-2-[(4-methylphenyl)thio]acetamide's potential therapeutic applications in the treatment of infectious diseases and the development of novel drug delivery systems for N-{2-[(3,4-dichlorobenzyl)thio]ethyl}-2-[(4-methylphenyl)thio]acetamide. Additionally, further research is needed to fully elucidate the mechanisms of action of N-{2-[(3,4-dichlorobenzyl)thio]ethyl}-2-[(4-methylphenyl)thio]acetamide and its potential interactions with other compounds.

Synthesis Methods

N-{2-[(3,4-dichlorobenzyl)thio]ethyl}-2-[(4-methylphenyl)thio]acetamide can be synthesized using a variety of methods, including the reaction of 2-((4-methylphenyl)thio)acetic acid with 2-((3,4-dichlorobenzyl)thio)ethanol in the presence of a dehydrating agent. Other methods include the reaction of 2-((4-methylphenyl)thio)acetic acid with 2-((3,4-dichlorobenzyl)thio)ethylamine in the presence of a coupling agent.

Scientific Research Applications

N-{2-[(3,4-dichlorobenzyl)thio]ethyl}-2-[(4-methylphenyl)thio]acetamide has been the subject of numerous scientific studies due to its potential therapeutic applications. One of the primary areas of research has been in the field of cancer treatment, where N-{2-[(3,4-dichlorobenzyl)thio]ethyl}-2-[(4-methylphenyl)thio]acetamide has been shown to exhibit potent anti-tumor activity. Other areas of research include the treatment of infectious diseases, such as malaria and tuberculosis, as well as the treatment of inflammatory and autoimmune disorders.